Cas no 1189466-17-8 (Saccharin-d4)

Saccharin-d4 is a deuterated analog of saccharin, where four hydrogen atoms are replaced with deuterium, enhancing its utility in analytical and research applications. This isotopically labeled compound is particularly valuable as an internal standard in mass spectrometry and NMR studies, ensuring precise quantification and minimizing interference in metabolic and pharmacokinetic analyses. Its high chemical purity and isotopic enrichment (>98%) guarantee reliable performance in trace-level detection. Saccharin-d4 is stable under standard laboratory conditions, making it suitable for long-term studies. Its compatibility with various solvents and matrices further broadens its applicability in pharmaceutical, environmental, and biochemical research.

Saccharin-d4 structure

Product Name:Saccharin-d4

CAS No:1189466-17-8

MF:C₇H₅NO₃S

MW:187.20914721489

CID:1060833

PubChem ID:46782906

Update Time:2025-06-06

Saccharin-d4 Chemical and Physical Properties

Names and Identifiers

- Saccharin-d4
- 4,5,6,7-tetradeuterio-1,1-dioxo-1,2-benzothiazol-3-one
- Benzoic-d4 Sulfimide
- Benzosulfimide-d4
- Garantose-d4
- Glucid-d4
- Gluside-d4
- o-Benzosulfimide-d4
- o-Sulfobenzimide-d4
- Saccharimide-d4
- 1,2-Dihydro-2-ketobenzisosulfonazole-d4
- 1,2-Benzisothiazol-3(2H)-one-d4 1,1-Dioxide
- CS-0203536
- Saccharin-d4 (ring-d4)
- 2,3-dihydro(4,5,6,7-?H?)-1
- F91301
- 1189466-17-8
- HY-Y0272S
- (4,5,6,7-~2~H_4_)-1H-1lambda~6~,2-Benzothiazole-1,1,3(2H)-trione
- DTXSID50676138
- E?,2-benzothiazole-1,1,3-trione
- Inchi： 1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)/i1D,2D,3D,4D
- InChI Key： CVHZOJJKTDOEJC-RHQRLBAQSA-N
- SMILES： S1(C2C([2H])=C([2H])C([2H])=C([2H])C=2C(N1)=O)(=O)=O

Computed Properties

Exact Mass: 187.02400
Monoisotopic Mass: 187.02412118g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 71.6Å²

Experimental Properties

PSA: 75.11000
LogP: 1.20990

Saccharin-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0203536-10mg	Saccharin-d4	1189466-17-8		10mg	$0.0	2022-04-28
ChemScence	CS-0203536-1mg	Saccharin-d4	1189466-17-8		1mg	$0.0	2022-04-28
TRC	S080803-1mg	Saccharin-d4	1189466-17-8		1mg	$ 298.00	2023-09-06
TRC	S080803-10mg	Saccharin-d4	1189466-17-8		10mg	$ 2311.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-472978-1mg	Saccharin-d4,	1189466-17-8		1mg	￥3234.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-472978-1 mg	Saccharin-d4,	1189466-17-8		1mg	￥3,234.00	2023-07-10
A2B Chem LLC	AE16112-1mg	Saccharin-d4	1189466-17-8		1mg	$415.00	2024-04-20
MedChemExpress	HY-Y0272S-1mg	Saccharin-d	1189466-17-8	99.00%	1mg	￥3800	2025-04-16